8-methyl-N-(4-methylphenyl)tetrazolo[1,5-a]quinoxalin-4-amine

• IUPAC Name: 8-methyl-N-(4-methylphenyl)tetrazolo[1,5-a]quinoxalin-4-amine
• InChI: InChI=1S/C16H14N6/c1-10-3-6-12(7-4-10)17-15-16-19-20-21-22(16)14-9-11(2)5-8-13(14)18-15/h3-9H,1-2H3,(H,17,18)
• InChI Key: CLMVKRQUHYKNES-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=NC3=C(C=C(C=C3)C)N4C2=NN=N4
• Molecular Formula: C16H14N6
• Molecular Weight: 290.32 g/mol

Description

8-methyl-N-(4-methylphenyl)tetrazolo[1,5-a]quinoxalin-4-amine is a synthetic compound that has gained interest in scientific research due to its potential biological applications.

Mechanism of Action

The mechanism of action of 8-methyl-N-(4-methylphenyl)tetrazolo[1,5-a]quinoxalin-4-amine involves the inhibition of protein kinase CK2, which regulates multiple cellular processes including cell growth, differentiation, and survival. By inhibiting CK2, this compound can induce cell death in cancer cells and reduce inflammation in other cells.
Biochemical and Physiological Effects:
8-methyl-N-(4-methylphenyl)tetrazolo[1,5-a]quinoxalin-4-amine has been shown to induce apoptosis (programmed cell death) in cancer cells, reduce inflammation, and improve cognitive function in animal models of neurological disorders. It has also been found to have low toxicity in vitro and in vivo studies.

Advantages and Limitations for Lab Experiments

One advantage of using 8-methyl-N-(4-methylphenyl)tetrazolo[1,5-a]quinoxalin-4-amine in lab experiments is its specificity for CK2 inhibition, which can provide insights into the role of this protein in various cellular processes. However, one limitation is the need for further studies to determine its efficacy and safety in humans.

Future Directions

For research on 8-methyl-N-(4-methylphenyl)tetrazolo[1,5-a]quinoxalin-4-amine include investigating its potential use in combination with other cancer treatments, exploring its effects on other cellular processes, and determining its safety and efficacy in clinical trials. Additionally, further studies are needed to elucidate its mechanism of action and optimize its synthesis method.

Synthesis Methods

The synthesis of 8-methyl-N-(4-methylphenyl)tetrazolo[1,5-a]quinoxalin-4-amine involves the reaction of 4-methylphenylhydrazine with 2-cyano-3-(8-methyl-2-phenylquinazolin-4-yl)acrylic acid followed by cyclization with sodium azide. The final product is obtained after purification through column chromatography.

Scientific Research Applications

8-methyl-N-(4-methylphenyl)tetrazolo[1,5-a]quinoxalin-4-amine has been studied for its potential use in cancer treatment due to its ability to inhibit the activity of protein kinase CK2, which plays a role in cell proliferation and survival. It has also been investigated for its anti-inflammatory properties and its potential use in the treatment of neurological disorders.